Cas no 1861571-32-5 (1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol
• CAS No: 1861571-32-5
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 5736813
• PubChem ID: 131140411
• Update Time: 2025-05-25

1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol
• EN300-1652709
• 1861571-32-5
• 1-Piperidineethanol, α-(fluoromethyl)-2,5-dimethyl-

• Inchi： 1S/C10H20FNO/c1-8-3-4-9(2)12(6-8)7-10(13)5-11/h8-10,13H,3-7H2,1-2H3
• InChI Key： XFTBCIMSZXTMCM-UHFFFAOYSA-N
• SMILES： FCC(CN1CC(C)CCC1C)O

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 269.8±25.0 °C(Predicted)
• pka: 13.75±0.20(Predicted)

Additional information on 1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol

Compound CAS No. 1861571-32-5: 1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol

The compound CAS No. 1861571-32-5, also known as 1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol, is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary alcohols and features a piperidine ring substituted with methyl groups and a fluorine atom, making it a versatile building block for further chemical modifications.

The molecular structure of 1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at positions 2 and 5 with methyl groups, providing steric bulk and potentially influencing the compound's reactivity and stability. Additionally, the presence of a fluorine atom at position 3 introduces electronic effects that can modulate the molecule's properties, such as its ability to participate in hydrogen bonding or act as a leaving group in substitution reactions.

Recent studies have highlighted the potential of CAS No. 1861571-32-5 in the field of medicinal chemistry. Its structure allows for easy functionalization, making it an ideal candidate for drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its use as a precursor for bioactive molecules with anti-inflammatory or antitumor properties. The fluorine atom in the molecule is particularly valuable in drug design due to its ability to enhance lipophilicity and improve pharmacokinetic profiles.

In terms of synthesis, 1-(2,5-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol can be prepared through a variety of methods, including nucleophilic substitution and ring-opening reactions. One common approach involves the reaction of an appropriate alkyl halide with a piperidine derivative under basic conditions. The presence of methyl groups on the piperidine ring can influence the reaction pathway by providing steric hindrance or directing the nucleophile to specific positions.

The compound's physical properties are also noteworthy. It has a melting point of approximately -40°C and a boiling point around 90°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Additionally, its stability under normal storage conditions ensures that it can be handled and stored without significant degradation.

From an environmental perspective, CAS No. 1861571-32-5 has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed. However, further research is needed to fully understand its environmental impact across different ecological niches.

In conclusion, Compound CAS No. 1861571-32-5, or 1-(2,5-Dimethylpiperidin-1-yli)-3-fluoropropan